Cas no 2287280-34-4 (4-{[3-(trifluoromethyl)-3H-diazirin-3-yl]methyl}piperidine)

4-{[3-(Trifluoromethyl)-3H-diazirin-3-yl]methyl}piperidine is a versatile trifluoromethyl-diazirine derivative with applications in photoaffinity labeling and chemical biology research. The trifluoromethyl-diazirine moiety enables efficient covalent crosslinking upon UV irradiation, making it valuable for studying protein-ligand interactions and molecular binding sites. The piperidine scaffold enhances solubility and provides a handle for further functionalization. This compound is particularly useful for probe design due to its small size, minimal steric interference, and high reactivity upon photolysis. Its stability under ambient conditions and selective activation under UV light make it a reliable tool for target identification and mechanistic studies in biochemical systems.

4-{[3-(trifluoromethyl)-3H-diazirin-3-yl]methyl}piperidine structure

2287280-34-4 structure

Product Name:4-{[3-(trifluoromethyl)-3H-diazirin-3-yl]methyl}piperidine

CAS No:2287280-34-4

MF:C₈H₁₂F₃N₃

MW:207.19619178772

CID:5775005

PubChem ID:137944674

Update Time:2025-05-27

4-{[3-(trifluoromethyl)-3H-diazirin-3-yl]methyl}piperidine Chemical and Physical Properties

Names and Identifiers

- 4-{[3-(trifluoromethyl)-3H-diazirin-3-yl]methyl}piperidine
- 2287280-34-4
- EN300-6479009
- Inchi： 1S/C8H12F3N3/c9-8(10,11)7(13-14-7)5-6-1-3-12-4-2-6/h6,12H,1-5H2
- InChI Key： GTXYYBLKSXWHRK-UHFFFAOYSA-N
- SMILES： FC(C1(CC2CCNCC2)N=N1)(F)F

Computed Properties

Exact Mass: 207.09833188g/mol
Monoisotopic Mass: 207.09833188g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 237
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 36.8Å²

4-{[3-(trifluoromethyl)-3H-diazirin-3-yl]methyl}piperidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-6479009-0.05g	4-{[3-(trifluoromethyl)-3H-diazirin-3-yl]methyl}piperidine	2287280-34-4	0.05g	$1140.0	2023-05-29
Enamine	EN300-6479009-0.1g	4-{[3-(trifluoromethyl)-3H-diazirin-3-yl]methyl}piperidine	2287280-34-4	0.1g	$1195.0	2023-05-29
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Enamine	EN300-6479009-0.5g	4-{[3-(trifluoromethyl)-3H-diazirin-3-yl]methyl}piperidine	2287280-34-4	0.5g	$1302.0	2023-05-29
Enamine	EN300-6479009-1.0g	4-{[3-(trifluoromethyl)-3H-diazirin-3-yl]methyl}piperidine	2287280-34-4	1g	$1357.0	2023-05-29
Enamine	EN300-6479009-2.5g	4-{[3-(trifluoromethyl)-3H-diazirin-3-yl]methyl}piperidine	2287280-34-4	2.5g	$2660.0	2023-05-29
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Enamine	EN300-6479009-10.0g	4-{[3-(trifluoromethyl)-3H-diazirin-3-yl]methyl}piperidine	2287280-34-4	10g	$5837.0	2023-05-29